(E)-Methyl 2-(2-iodovinyl)benzoate

• IUPAC Name: methyl 2-[(E)-2-iodoethenyl]benzoate
• InChI: InChI=1S/C10H9IO2/c1-13-10(12)9-5-3-2-4-8(9)6-7-11/h2-7H,1H3/b7-6+
• InChI Key: ULYJNULQEHZCSS-VOTSOKGWSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C=CI
• Isomeric SMILES: COC(=O)C1=CC=CC=C1/C=C/I
• Molecular Formula: C10H9IO2
• Molecular Weight: 288.08 g/mol

Description

(E)-Methyl 2-(2-iodovinyl)benzoate, also known as MIB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MIB is a versatile compound that can be synthesized using various methods and has numerous potential applications in different fields.

Scientific Research Applications

(E)-Methyl 2-(2-iodovinyl)benzoate has been extensively studied for its potential applications in different areas of scientific research. In organic synthesis, this compound has been used as a building block for the synthesis of various compounds, including biologically active molecules, such as anticancer agents. In material science, this compound has been used as a monomer for the synthesis of polymers with unique properties, such as high thermal stability and conductivity. In addition, this compound has been studied for its potential use in imaging techniques, such as positron emission tomography (PET), due to its ability to bind to specific receptors in the brain.

Mechanism of Action

(E)-Methyl 2-(2-iodovinyl)benzoate exerts its biological effects through different mechanisms, depending on the application. In organic synthesis, this compound acts as a reactive intermediate in various reactions, such as the Heck reaction and the Sonogashira coupling. In material science, this compound acts as a monomer that can polymerize to form different types of polymers. In imaging techniques, this compound acts as a ligand that binds to specific receptors in the brain, allowing for the visualization of specific tissues or organs.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and low levels of cytotoxicity in vitro. In vivo studies have shown that this compound is rapidly metabolized and eliminated from the body, suggesting that it has a low potential for accumulation in tissues. However, further studies are needed to determine the long-term effects of this compound exposure on human health.

Advantages and Limitations for Lab Experiments

(E)-Methyl 2-(2-iodovinyl)benzoate has several advantages for use in lab experiments, including its ease of synthesis, versatility, and low toxicity. However, one limitation of this compound is its relatively high cost compared to other building blocks or monomers. In addition, this compound may not be suitable for some experiments due to its limited solubility in certain solvents.

Future Directions

There are several potential future directions for (E)-Methyl 2-(2-iodovinyl)benzoate research. One area of interest is the development of new synthetic methods for this compound that are more cost-effective and environmentally friendly. Another area of interest is the exploration of new applications for this compound, such as its use in drug delivery systems or as a probe for imaging other tissues or organs. Finally, further studies are needed to determine the long-term effects of this compound exposure on human health and the environment.